Cas no 88681-13-4 (2-Propen-1-one, 3-(4-methoxyphenyl)-1-(4-phenoxyphenyl)-)

2-Propen-1-one, 3-(4-methoxyphenyl)-1-(4-phenoxyphenyl)- structure
88681-13-4 structure
Product Name:2-Propen-1-one, 3-(4-methoxyphenyl)-1-(4-phenoxyphenyl)-
CAS No:88681-13-4
MF:C22H18O3
MW:330.376526355743
CID:624819
PubChem ID:71319500
Update Time:2025-04-19

2-Propen-1-one, 3-(4-methoxyphenyl)-1-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(4-methoxyphenyl)-1-(4-phenoxyphenyl)-
    • 3-(4-methoxyphenyl)-1-(4-phenoxyphenyl)prop-2-en-1-one
    • 88681-13-4
    • DTXSID80749521
    • Inchi: 1S/C22H18O3/c1-24-19-12-7-17(8-13-19)9-16-22(23)18-10-14-21(15-11-18)25-20-5-3-2-4-6-20/h2-16H,1H3
    • InChI Key: PRYAKEKSGPEJRV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(C(C=CC2C=CC(=CC=2)OC)=O)=CC=1

Computed Properties

  • Exact Mass: 330.125594432g/mol
  • Monoisotopic Mass: 330.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.6
  • Topological Polar Surface Area: 35.5Ų
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